Cas no 1270138-40-3 (NIS-189)

• Product Name: NIS-189
• CAS No: 1270138-40-3
• MF: C₂₂H₃₀N₄O
• MW: 366.499804973602
• MDL: MFCD26959792
• CID: 1066552
• Update Time: 2025-04-20

NIS-189 Chemical and Physical Properties

Names and Identifiers

• NSI-189
• (4-benzylpiperazin-1-yl)(2-(isopentylamino)pyridin-3-yl)methanone (NSI-189)
• (4-benzylpiperazin-1-yl)-[2-(3-methylbutylamino)pyridin-3-yl]methanone
• UNII-YVE9U408ZL
• NIS-189

• MDL： MFCD26959792
• Inchi： 1S/C22H30N4O/c1-18(2)10-12-24-21-20(9-6-11-23-21)22(27)26-15-13-25(14-16-26)17-19-7-4-3-5-8-19/h3-9,11,18H,10,12-17H2,1-2H3,(H,23,24)
• InChI Key： DYTOQURYRYYNOR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1NCCC(C)C)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 366.24200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• PSA: 48.47000
• LogP: 3.44640

NIS-189 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives
• Other Chemical additives Functional Additives